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Compound of Interest

(4-Bromo-3-
Compound Name:
methylphenyl)methanol

Cat. No.: B136240

An In-depth Technical Guide to (4-Bromo-3-methylphenyl)methanol

This guide provides comprehensive technical information on (4-Bromo-3-
methylphenyl)methanol, a versatile reagent in organic synthesis, particularly for researchers,
scientists, and professionals in drug development.

Core Compound Data

(4-Bromo-3-methylphenyl)methanol, also known as 4-bromo-3-methylbenzyl alcohol, is a
substituted aromatic alcohol. Its structure, featuring a bromine atom and a methyl group on the
phenyl ring, makes it a valuable intermediate in the synthesis of more complex molecules,
including pharmaceuticals and agrochemicals.[1]

Chemical and Physical Properties

The fundamental properties of (4-Bromo-3-methylphenyl)methanol are summarized in the
table below for quick reference.
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Property Value Citations
Molecular Formula CsHoBrO [2][3]
Molecular Weight 201.06 g/mol [2]

Monoisotopic Mass

199.98368 Da

[2]

CAS Number 149104-89-2 [1][2]
White low melting crystalline

Appearance , [1]
solid

Melting Point 30-35 °C [1]
(4-bromo-3-

IUPAC Name [2]
methylphenyl)methanol

SMILES CC1=C(C=CC(=C1)CO)Br [2]
HBSHHYYUASJVCG-

InChiKey [2]

UHFFFAOYSA-N

Experimental Protocols

A common method for the preparation of (4-Bromo-3-methylphenyl)methanol involves the

reduction of the corresponding aldehyde, 4-bromo-3-methylbenzaldehyde.

Synthesis of (4-Bromo-3-methylphenyl)methanol via

Reduction

This protocol details the synthesis of the target compound from 4-bromo-3-

methylbenzaldehyde.

Materials:

e 4-bromo-3-methylbenzaldehyde

e Sodium borohydride (NaBHa)

e Methanol (MeOH)
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Ethyl acetate (EtOAC)
Saturated saline solution
Anhydrous sodium sulfate (Na2S0a)

Diatomaceous earth

Procedure:

Dissolve 4-bromo-3-methylbenzaldehyde in methanol.
Slowly add sodium borohydride to the solution.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

Remove insoluble material by filtration through diatomaceous earth, washing the solid
residue with ethyl acetate.

Combine the filtrates and wash with a saturated saline solution.
Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the crude product, 4-bromo-3-
methylbenzyl alcohol.[4]

The crude product can often be used in subsequent reactions without further purification.[4]

Visualized Synthesis Workflow

The following diagram illustrates the synthesis pathway described in the experimental protocol.
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Sodium borohydride (NaBH4)
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Caption: Synthesis of (4-Bromo-3-methylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(4-Bromo-3-methylphenyl)methanol molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136240#4-bromo-3-methylphenyl-methanol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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